Cas no 119162-55-9 (3-(2-(Trifluoromethyl)phenyl)isoxazol-5-amine)

• Product Name: 3-(2-(Trifluoromethyl)phenyl)isoxazol-5-amine
• CAS No: 119162-55-9
• MF: C₁₀H₇F₃N₂O
• MW: 228.170592546463
• CID: 133028
• PubChem ID: 3452214
• Update Time: 2025-10-05

3-(2-(Trifluoromethyl)phenyl)isoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-(Trifluoromethyl)phenyl)isoxazol-5-amine
• 3-(2-Trifluoromethyl-phenyl)-isoxazol-5-ylamine
• 3-[2-(trifluoromethyl)phenyl]-1,2-oxazol-5-amine
• 5-Isoxazolamine,3-[2-(trifluoromethyl)phenyl]-
• 5-Isoxazolamine, 3-[2-(trifluoromethyl)phenyl]-
• DTXSID50392609
• AKOS000261610
• EN300-69051
• 3-(2-trifluoromethylphenyl)isoxazol-5-ylamine
• 119162-55-9

• MDL： MFCD07383045
• Inchi： 1S/C10H7F3N2O/c11-10(12,13)7-4-2-1-3-6(7)8-5-9(14)16-15-8/h1-5H,14H2
• InChI Key： LZKUQQJFMRSXPU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(N)ON=1)(F)F

Computed Properties

• Exact Mass: 228.05111
• Monoisotopic Mass: 228.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-(2-(Trifluoromethyl)phenyl)isoxazol-5-amine

Comprehensive Overview of 3-(2-(Trifluoromethyl)phenyl)isoxazol-5-amine (CAS No. 119162-55-9)

3-(2-(Trifluoromethyl)phenyl)isoxazol-5-amine, with the CAS number 119162-55-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the isoxazole family, characterized by a five-membered heterocyclic ring containing oxygen and nitrogen atoms. The presence of a trifluoromethyl group at the 2-position of the phenyl ring enhances its electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The unique structural features of 3-(2-(Trifluoromethyl)phenyl)isoxazol-5-amine contribute to its versatility in drug discovery. Researchers are particularly interested in its potential as a bioactive scaffold for developing novel therapeutics targeting inflammation, central nervous system (CNS) disorders, and infectious diseases. Its trifluoromethyl group is known to improve metabolic stability and bioavailability, which are critical factors in modern drug design.

In recent years, the demand for fluorinated compounds like 3-(2-(Trifluoromethyl)phenyl)isoxazol-5-amine has surged due to their applications in precision medicine and agrochemical innovation. Fluorine incorporation often enhances binding affinity to biological targets, a trend highlighted in popular search queries such as "fluorine in drug design" and "trifluoromethyl group benefits". This compound's CAS number 119162-55-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 3-(2-(Trifluoromethyl)phenyl)isoxazol-5-amine is synthesized via cyclization reactions involving 1,3-dipolar cycloaddition or condensation methodologies. Its isoxazole core can be further functionalized to yield derivatives with tailored properties. This adaptability aligns with the growing interest in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums and publications.

Beyond pharmaceuticals, 3-(2-(Trifluoromethyl)phenyl)isoxazol-5-amine has potential applications in material science, particularly in the development of advanced polymers and liquid crystals. The trifluoromethylphenyl moiety imparts unique electronic characteristics, making it suitable for optoelectronic devices. Searches for "fluorinated materials in electronics" and "high-performance polymers" underscore the interdisciplinary appeal of this compound.

Quality control and analytical characterization of CAS No. 119162-55-9 involve techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure purity and consistency, which are paramount for research and industrial applications. The compound's spectral data and synthetic protocols are often requested in chemical databases, reflecting its utility in method development.

In conclusion, 3-(2-(Trifluoromethyl)phenyl)isoxazol-5-amine (CAS 119162-55-9) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its fluorinated structure and isoxazole ring make it a subject of ongoing research, as evidenced by frequent searches for "isoxazole derivatives" and "trifluoromethyl applications". As innovation in these fields progresses, this compound is poised to play a pivotal role in addressing contemporary scientific challenges.